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For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to assessing the anti-angiogenic effects of
Pseudolaroside B (PSB), a diterpenoid isolated from the root bark of the golden larch tree,
Pseudolarix kaempferi. Angiogenesis, the formation of new blood vessels from pre-existing
ones, is a critical process in tumor growth and metastasis. PSB has emerged as a promising
anti-angiogenic agent, and these application notes and protocols detail the experimental
procedures to investigate its mechanism of action.

Quantitative Data Summary

The anti-angiogenic activity of Pseudolaroside B has been demonstrated across various in
vitro and in vivo models. The following tables summarize the dose-dependent inhibitory effects
of PSB on key angiogenic processes.

Table 1: In Vitro Anti-Angiogenic Effects of Pseudolaroside B
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PSB
Treatment . Observed o
Assay Cell Type . Concentrati Citation
Duration Effect
on (pM)
Endothelial Significant
Cell HUVEC 72 hours 0.625-5 inhibition of [1]
Proliferation proliferation.
Inhibition of
Endothelial Concentratio VEGF-
o HUVEC - _ [2]
Cell Migration n-dependent stimulated
migration.
Potent, dose-
dependent
Endothelial
blockage of
Cell Tube HUVEC 24 hours 0.313-25 [1]
_ VEGF-
Formation

induced tube

formation.

Table 2: In Vivo Anti-Angiogenic Effects of Pseudolaroside B

Observed o
Assay Model PSB Dose Citation
Effect
Chick o
] ] Significant
Chorioallantoic ] ]
Chick Embryo 10 nmol per egg suppression of [2]
Membrane ) )
angiogenesis.
(CAM)
) Reduction of
Matrigel Plug )
Mouse - VEGF-induced [1]
Assay

angiogenesis.

Signaling Pathway Analysis

Pseudolaroside B exerts its anti-angiogenic effects by targeting key signaling pathways
involved in endothelial cell proliferation, migration, and survival. The primary mechanism
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involves the inhibition of the Vascular Endothelial Growth Factor (VEGF) signaling pathway.
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In Vitro Assays

( Proliferation Assay ( Migration Assay ) ( Tube Formation Assay )

In Vivo Assays

CAM Assay ( Matrigel Plug Assay )

Molecular Analysis

Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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